2-chloro-6-fluoro-N-[[5-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-4-(4-nitrophenyl)-1,2,4-triazol-3-yl]methyl]benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[[5-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-4-(4-nitrophenyl)-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C24H17ClF2N6O4S/c25-16-4-3-6-18(27)22(16)23(35)28-12-20-30-31-24(32(20)14-8-10-15(11-9-14)33(36)37)38-13-21(34)29-19-7-2-1-5-17(19)26/h1-11H,12-13H2,(H,28,35)(H,29,34)
• InChI Key: GAYFPGUWNUYDNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)[N+](=O)[O-])CNC(=O)C4=C(C=CC=C4Cl)F)F
• Molecular Formula: C24H17ClF2N6O4S
• Molecular Weight: 558.9 g/mol

Description

The compound “2-chloro-6-fluoro-N-[[5-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-4-(4-nitrophenyl)-1,2,4-triazol-3-yl]methyl]benzamide” is a complex organic molecule that contains several functional groups, including a benzamide, a triazole, a sulfanyl group, and multiple halogens.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can often be predicted based on its structure and the functional groups it contains. For example, the presence of multiple halogens suggests that this compound might be relatively dense and have a high boiling point.

Scientific Research Applications

Catalyst- and Solvent-Free Synthesis of Fluorinated Benzamides

An efficient approach for the regioselective synthesis of fluorinated benzamides via microwave-assisted processes has been developed. This methodology involves catalyst- and solvent-free conditions, emphasizing the importance of fluorinated compounds in organic synthesis and their potential application in designing new pharmaceuticals and materials (Moreno-Fuquen et al., 2019).

Antimicrobial Activity of Fluorobenzamides

Fluorobenzamides have shown promising antimicrobial activity, with specific compounds being highly effective against selected bacterial and fungal strains. The presence of a fluorine atom in these compounds is essential for enhancing their antimicrobial properties (Desai et al., 2013).

High Refractive Index Polyimides

Transparent polyimides synthesized from thiophenyl-substituted benzidines, including fluorinated derivatives, exhibit high refractive indices and good thermomechanical stabilities. These materials are of significant interest for optoelectronic applications (Tapaswi et al., 2015).

Synthesis and Application in Material Science

The synthesis of fluorinated amino-heterocyclic compounds bearing triazinyl moieties demonstrates their potential as antimicrobial agents. The inclusion of fluorine and nitro elements in these compounds significantly enhances their biological activity, suggesting their applicability in developing new antimicrobial treatments (Bawazir & Abdel-Rahman, 2018).